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Compound of Interest

Compound Name: DEANO

Cat. No.: B1670524 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on utilizing Diethylamine NONOate (DEANO) in

their experiments. It includes troubleshooting guides and frequently asked questions (FAQs) to

address specific issues that may arise during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is DEANO and what is its primary mechanism of action?

A1: DEANO, or Diethylamine NONOate, is a member of the NONOate class of compounds that

spontaneously release nitric oxide (NO) under physiological conditions. Its primary mechanism

of action is the liberation of NO, a critical signaling molecule involved in numerous physiological

and pathological processes. This release is pH-dependent and occurs without the need for

enzymatic activation.

Q2: How should I prepare and store a DEANO stock solution?

A2: DEANO is typically supplied as a solid. It is recommended to prepare a concentrated stock

solution in a cold, anhydrous solvent such as 0.01 M NaOH or a high-purity organic solvent like

dimethyl sulfoxide (DMSO). To minimize degradation and premature NO release, always use

cold solutions and prepare them fresh for each experiment. For short-term storage, keep the

stock solution on ice and protected from light. For longer-term storage, aliquot the stock

solution into single-use vials and store at -80°C. Avoid repeated freeze-thaw cycles.
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Q3: What is the half-life of DEANO in solution?

A3: The half-life of DEANO is highly dependent on pH and temperature. Under physiological

conditions (pH 7.4 and 37°C), DEANO has a very short half-life of approximately 2 minutes.

This rapid release of NO should be a critical consideration in your experimental design.

Q4: What are the typical working concentrations of DEANO in cell culture experiments?

A4: The optimal concentration of DEANO is highly dependent on the cell type, experimental

endpoint, and the desired effect. Based on published literature, concentrations can range from

the low micromolar to the high micromolar range. For example, an EC50 of 0.38 ± 0.02 µM has

been reported for the stimulation of cGMP in bovine chromaffin cells. In studies with human

endothelial cells, a related NONOate was used at a concentration of 250 µM to study changes

in gene expression. It is crucial to perform a dose-response experiment to determine the

optimal concentration for your specific experimental system.

Troubleshooting Guide
Issue Potential Cause(s) Recommended Solution(s)

Inconsistent or no observable

effect

DEANO degradation: The

short half-life of DEANO may

lead to complete NO release

before it reaches the target

cells.

Prepare DEANO solutions

immediately before use. Keep

solutions on ice until the

moment of application.

Consider using a NONOate

with a
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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